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Compound Focus: Cbz-O-methyl-L-ser

CAS No.: 134807-65-1

Cat. No.: S1535236
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Chemical Profile & Solubility

While comprehensive solubility data is limited, the available specifications provide a starting point for

experimental planning.

Property Specification

CAS Number 1676-81-9 [1] [2]

Molecular Formula C₁₂H₁₅NO₅ [1] [2]

Molecular Weight 253.25 g/mol [1] [2]

Physical Form Viscous Liquid or Solid [1] [2]

Reported Solubility Chloroform, Methanol [2]

Melting Point 41-43 °C (lit.) [2]

Boiling Point 170 °C at 0.01 mm Hg (lit.) [2]

Storage Keep in a dark place, sealed in dry, at room temperature [2]
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Frequently Asked Questions

What solvents are recommended for Cbz-O-methyl-L-serine? Based on supplier data, this

compound is soluble in chloroform and methanol [2]. These are common starting points for

dissolution.

The compound is a waxy solid or viscous oil. How can I handle it effectively? The physical form is

noted as a viscous liquid or solid, and it can form a clear waxy solid [1] [2]. For accurate weighing:

Cool the sample: If it's a solid, chilling it on ice can make it less sticky and easier to handle.
Use non-stick surfaces: Weigh directly into a glass vial or use anti-static weighing paper.

Dissolve quickly: After weighing, add a suitable solvent like chloroform or methanol
immediately to prevent the material from sticking to the walls of the container.

How can I monitor reactions involving Cbz-O-methyl-L-serine? Reverse-Phase HPLC is a

standard method. The compound's structure contains both polar (ester, carbamate) and non-polar

(benzyl) groups, which makes it well-suited for analysis on C18 columns.

Troubleshooting Guide

Here are solutions to common problems you might encounter in the lab.

Problem: Poor Solubility in Desired Reaction Solvent

Potential Cause: The compound's solubility profile is limited.

Solution:
Use Recommended Solvents: Start with the confirmed solvents, chloroform or methanol [2].

Try Solvent Mixtures: Use a minimal amount of a confirmed solvent (e.g., methanol) to
dissolve the compound first, then add this solution to your main reaction solvent.

Gentle Warming: Slightly warming the solvent (e.g., to 30-40°C) can aid dissolution, but avoid
high temperatures that might degrade the compound.

Problem: Unstable or Changing Retention Time in HPLC Analysis
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Potential Cause: In reversed-phase HPLC, retention time is highly sensitive to the mobile phase

composition. A more polar mobile phase increases retention time, while a less polar mobile
phase decreases it [3].

Solution:
Precisely Prepare Mobile Phase: Use calibrated equipment and high-purity solvents. Ensure

your gradient program is highly reproducible.
Allow System Equilibration: Ensure the HPLC column is fully equilibrated with the starting

mobile phase before starting a sequence.
Consider a Retention Time Prediction Method: For complex methods, techniques like Linear
Calibration using Two Reference Substances (LCTRS) can help accurately predict retention
behavior across different HPLC systems and columns, improving method reproducibility [4].

Experimental Workflow for Solubility & Analysis

This workflow provides a systematic approach to handling and analyzing Cbz-O-methyl-L-serine.
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Key Takeaways for Researchers

Start with Confirmed Solvents: Chloroform and methanol are your most reliable choices for
dissolving Cbz-O-methyl-L-serine [2].
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Understand HPLC Polarity Effects: In reversed-phase HPLC, increasing mobile phase polarity will

increase the compound's retention time, not decrease it [3].
Handle with Care: Treat the compound as a solid or viscous liquid that may require specific

techniques for accurate weighing and transfer [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.chromforum.org/viewtopic.php?t=13419
https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.smolecule.com/products/s1535236?utm_src=pdf-custom-synthesis
https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.chromforum.org/viewtopic.php?t=13419
https://cmjournal.biomedcentral.com/articles/10.1186/s13020-017-0137-x
https://cmjournal.biomedcentral.com/articles/10.1186/s13020-017-0137-x
https://www.smolecule.com/products/b1535236#cbz-o-methyl-l-serine-solubility-issues
https://www.smolecule.com/products/b1535236#cbz-o-methyl-l-serine-solubility-issues
https://www.smolecule.com/products/b1535236#cbz-o-methyl-l-serine-solubility-issues
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1535236?utm_src=pdf-bulk
https://www.smolecule.com/products/s1535236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s1535236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

